Cas no 1807028-59-6 (6-Bromo-4-chloronicotinamide)

• Product Name: 6-Bromo-4-chloronicotinamide
• CAS No: 1807028-59-6
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• CID: 4900350
• Update Time: 2025-10-28

6-Bromo-4-chloronicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloronicotinamide

• Inchi： 1S/C6H4BrClN2O/c7-5-1-4(8)3(2-10-5)6(9)11/h1-2H,(H2,9,11)
• InChI Key： VWDGFFJYEQXYAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(N)=O)C=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.4
• Topological Polar Surface Area: 56

Additional information on 6-Bromo-4-chloronicotinamide

6-Bromo-4-chloronicotinamide: A Comprehensive Overview

6-Bromo-4-chloronicotinamide (CAS No: 1807028-59-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid, a key component of the vitamin B3 family. The structure of 6-Bromo-4-chloronicotinamide is characterized by a pyridine ring with substituents at positions 4 and 6, specifically a chlorine atom and a bromine atom, respectively. The amide group attached to the pyridine ring further enhances its chemical reactivity and biological activity.

The synthesis of 6-Bromo-4-chloronicotinamide involves a series of multi-step reactions, including halogenation and amide formation. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. These methods often involve the use of transition metal catalysts and microwave-assisted reactions, which have become increasingly popular due to their efficiency and selectivity.

One of the most promising applications of 6-Bromo-4-chloronicotinamide lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Researchers have also explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. These findings underscore the importance of 6-Bromo-4-chloronicotinamide in the development of novel therapeutic agents.

In addition to its pharmacological applications, 6-Bromo-4-chloronicotinamide has also been studied for its role in agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens has led to investigations into its potential as a fungicide or insecticide. Recent studies have demonstrated that this compound can effectively target key enzymes in fungal pathogens, offering a new avenue for crop protection.

The structural uniqueness of 6-Bromo-4-chloronicotinamide also makes it an attractive candidate for material science applications. Its pyridine-based structure provides excellent electronic properties, which could be exploited in the development of new materials for electronic devices. Researchers are currently exploring its potential as a component in organic semiconductors and light-emitting diodes (LEDs), where its electronic properties could enhance device performance.

Despite its numerous potential applications, further research is needed to fully understand the biological and chemical properties of 6-Bromo-4-chloronicotinamide. Ongoing studies aim to elucidate its mechanism of action, toxicity profile, and stability under various conditions. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new possibilities for this versatile compound.

In conclusion, 6-Bromo-4-chloronicotinamide (CAS No: 1807028-59-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in drug discovery, agrochemical development, and material science. As research continues to uncover its full potential, 6-Bromo-4-chloronicotinamide is poised to make significant contributions to various industries.